Cas no 145294-78-6 (2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)-
• CAS No: 145294-78-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1315302
• PubChem ID: 351259
• Update Time: 2025-04-20

2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)-
• methyl 3-(2-oxopyrrolidin-1-yl)prop-2-enoate
• DTXSID90325850
• 145294-78-6

• Inchi： 1S/C8H11NO3/c1-12-8(11)4-6-9-5-2-3-7(9)10/h4,6H,2-3,5H2,1H3
• InChI Key： NRLWJEXUEIMMPF-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C=CC(=O)OC

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61